Cas no 133209-06-0 (Ethyl 4-(4-aminophenyl)-3-methyl-4-oxobutanoate)

• Product Name: Ethyl 4-(4-aminophenyl)-3-methyl-4-oxobutanoate
• CAS No: 133209-06-0
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 1088771
• PubChem ID: 15717867
• Update Time: 2025-10-28

Ethyl 4-(4-aminophenyl)-3-methyl-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(4-aminophenyl)-3-methyl-4-oxobutanoate
• Ethyl4-(4-aminophenyl)-3-methyl-4-oxobutanoate
• DTXSID60577329
• SB81167
• Benzenebutanoic acid, 4-amino-beta-methyl-gamma-oxo-, ethyl ester
• SCHEMBL9806430
• UXNFVYDIESWZQG-UHFFFAOYSA-N
• ethyl 3-(4-aminobenzoyl)butyrate
• 133209-06-0

• Inchi： 1S/C13H17NO3/c1-3-17-12(15)8-9(2)13(16)10-4-6-11(14)7-5-10/h4-7,9H,3,8,14H2,1-2H3
• InChI Key： UXNFVYDIESWZQG-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C)C(C1C=CC(=CC=1)N)=O)=O

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 4-(4-aminophenyl)-3-methyl-4-oxobutanoate

Ethyl 4-(4-aminophenyl)-3-methyl-4-oxobutanoate (CAS No. 133209-06-0): A Comprehensive Overview

Ethyl 4-(4-aminophenyl)-3-methyl-4-oxobutanoate (CAS No. 133209-06-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ethyl 4-(4-anilino)-3-methyl-4-oxobutanoate, is characterized by its unique structural features, which include an aromatic amine group and a β-keto ester moiety. These structural elements contribute to its potential applications in various biological and chemical processes.

The chemical structure of Ethyl 4-(4-aminophenyl)-3-methyl-4-oxobutanoate can be represented as C₁₃H₁₇NO₃. The compound is a white crystalline solid with a molecular weight of approximately 235.28 g/mol. Its solubility in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO) makes it suitable for a wide range of experimental conditions.

In recent years, Ethyl 4-(4-aminophenyl)-3-methyl-4-oxobutanoate has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic applications. One of the key areas of interest is its role as a prodrug candidate. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The β-keto ester functionality in Ethyl 4-(4-aminophenyl)-3-methyl-4-oxobutanoate can be hydrolyzed to release the active metabolite, which may exhibit enhanced pharmacological properties compared to the parent compound.

A study published in the *Journal of Medicinal Chemistry* in 2021 investigated the anti-inflammatory properties of Ethyl 4-(4-aminophenyl)-3-methyl-4-oxobutanoate. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that Ethyl 4-(4-aminophenyl)-3-methyl-4-oxobutanoate may have potential as an anti-inflammatory agent for the treatment of inflammatory diseases.

Another area of research has focused on the antioxidant properties of Ethyl 4-(4-aminophenyl)-3-methyl-4-oxobutanoate. A study published in *Free Radical Biology and Medicine* in 2020 demonstrated that the compound exhibited potent antioxidant activity, scavenging free radicals and protecting cells from oxidative damage. This property makes it a promising candidate for the development of drugs targeting oxidative stress-related disorders such as neurodegenerative diseases and cardiovascular diseases.

The cytotoxicity of Ethyl 4-(4-aminophenyl)-3-methyl-4-oxobutanoate has also been evaluated in various cancer cell lines. A study published in *Cancer Letters* in 2019 reported that the compound showed selective cytotoxicity against human breast cancer cells (MCF-7) and human colon cancer cells (HT-29). The mechanism of action was attributed to the induction of apoptosis through the activation of caspase pathways. These findings suggest that Ethyl 4-(4-aminophenyl)-3-methyl-4-oxobutanoate may have potential as an anticancer agent.

In addition to its biological activities, Ethyl 4-(4-aminophenyl)-3-methyl-4-oxobutanoate has been explored for its use in drug delivery systems. The β-keto ester functionality can be exploited to design prodrugs with improved pharmacokinetic properties, such as enhanced solubility and reduced toxicity. A study published in *Pharmaceutical Research* in 2018 described the synthesis and evaluation of a series of prodrugs based on Ethyl 4-(4-aminophenyl)-3-methyl-4-oxobutanoate, which showed improved oral bioavailability and reduced side effects compared to the parent drug.

The synthesis of Ethyl 4-(4-aminophenyl)-3-methyl-4-oxobutanoate typically involves a multi-step process, starting with the condensation of ethyl acetoacetate with p-anisidine followed by methylation and oxidation steps. The purity and yield of the final product can be optimized by carefully controlling reaction conditions such as temperature, solvent, and catalysts. High-performance liquid chromatography (HPLC) is commonly used to analyze the purity and identity of the synthesized compound.

In conclusion, Ethyl 4-(4-aminophenyl)-3-methyl-4-oxobutanoate (CAS No. 133209-06-0) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it a valuable candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.